1-(2-(cyclopentylamino)-2-oxoethyl)-7-methyl-4-oxo-N-(m-tolyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[2-(cyclopentylamino)-2-oxoethyl]-7-methyl-N-(3-methylphenyl)-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H26N4O3/c1-15-6-5-9-18(12-15)27-24(31)20-13-28(14-21(29)26-17-7-3-4-8-17)23-19(22(20)30)11-10-16(2)25-23/h5-6,9-13,17H,3-4,7-8,14H2,1-2H3,(H,26,29)(H,27,31)
• InChI Key: VPEUYZQNJXMVEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4CCCC4
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

The compound contains several functional groups including a cyclopentylamino group, a methyl group, a carboxamide group, and a m-tolyl group. The m-tolyl group is a functional group related to toluene, with the general formula CH3C6H4−R. The presence of these groups suggests that the compound could participate in a variety of chemical reactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carboxamide group could participate in hydrolysis reactions, and the m-tolyl group could be involved in electrophilic aromatic substitution reactions.

Scientific Research Applications

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Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and toxicity. For example, m-tolyl isocyanate, a compound with a similar m-tolyl group, is classified as combustible, and can cause skin irritation, serious eye irritation, and respiratory irritation.